Cas no 1172230-61-3 (N-5-(5-bromofuran-2-yl)-1,3,4-oxadiazol-2-ylcyclopentanecarboxamide)

• Product Name: N-5-(5-bromofuran-2-yl)-1,3,4-oxadiazol-2-ylcyclopentanecarboxamide
• CAS No: 1172230-61-3
• MF: C₁₂H₁₂BrN₃O₃
• MW: 326.145981788635
• CID: 6325725
• PubChem ID: 43972818
• Update Time: 2025-05-21

N-5-(5-bromofuran-2-yl)-1,3,4-oxadiazol-2-ylcyclopentanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-5-(5-bromofuran-2-yl)-1,3,4-oxadiazol-2-ylcyclopentanecarboxamide
• 1172230-61-3
• CHEMBL4994177
• N-[5-(5-bromofuran-2-yl)-1,3,4-oxadiazol-2-yl]cyclopentanecarboxamide
• AKOS024608196
• F1374-2637
• N-(5-(5-bromofuran-2-yl)-1,3,4-oxadiazol-2-yl)cyclopentanecarboxamide

• Inchi： 1S/C12H12BrN3O3/c13-9-6-5-8(18-9)11-15-16-12(19-11)14-10(17)7-3-1-2-4-7/h5-7H,1-4H2,(H,14,16,17)
• InChI Key： URTWIVLUCUROAM-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2=NN=C(NC(C3CCCC3)=O)O2)O1

Computed Properties

• Exact Mass: 325.00620g/mol
• Monoisotopic Mass: 325.00620g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 81.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on N-5-(5-bromofuran-2-yl)-1,3,4-oxadiazol-2-ylcyclopentanecarboxamide

Comprehensive Overview of N-5-(5-bromofuran-2-yl)-1,3,4-oxadiazol-2-ylcyclopentanecarboxamide (CAS 1172230-61-3)

N-5-(5-bromofuran-2-yl)-1,3,4-oxadiazol-2-ylcyclopentanecarboxamide (CAS 1172230-61-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of 1,3,4-oxadiazole derivatives, which are known for their diverse biological activities. The presence of a bromofuran moiety and a cyclopentanecarboxamide group in its structure makes it a promising candidate for drug discovery and material science applications. Researchers are particularly interested in its potential as a kinase inhibitor or antimicrobial agent, aligning with current trends in targeting resistant pathogens and cancer therapeutics.

The synthesis of N-5-(5-bromofuran-2-yl)-1,3,4-oxadiazol-2-ylcyclopentanecarboxamide involves multi-step organic reactions, including cyclization and bromination processes. Its CAS 1172230-61-3 identifier ensures precise tracking in chemical databases, facilitating collaborative research. Recent studies highlight its structure-activity relationship (SAR), which is critical for optimizing efficacy in medicinal chemistry. With the growing demand for small-molecule drugs and biodegradable agrochemicals, this compound's unique scaffold offers versatility in molecular design.

In the context of AI-driven drug discovery, N-5-(5-bromofuran-2-yl)-1,3,4-oxadiazol-2-ylcyclopentanecarboxamide has been explored via computational modeling to predict binding affinities with target proteins. This aligns with industry trends leveraging machine learning for high-throughput screening. Additionally, its heterocyclic framework is relevant to green chemistry initiatives, as researchers seek eco-friendly synthetic routes. The compound's logP and solubility profiles are frequently analyzed to assess drug-likeness, addressing common queries in ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) studies.

From a commercial perspective, CAS 1172230-61-3 is cataloged by suppliers specializing in rare chemical intermediates. Its applications extend to catalysis and functional material synthesis, resonating with advancements in nanotechnology. As regulatory agencies emphasize sustainable chemistry, this compound's potential for low-toxicity formulations positions it favorably in market analyses. Future research may focus on its patentability and scale-up production methods, key topics in industrial chemistry forums.

In summary, N-5-(5-bromofuran-2-yl)-1,3,4-oxadiazol-2-ylcyclopentanecarboxamide represents a convergence of medicinal chemistry, computational biology, and environmental science. Its CAS 1172230-61-3 designation ensures accurate referencing, while its structural features inspire innovation across disciplines. As scientific communities prioritize precision medicine and circular economy principles, this compound's role in next-generation research remains pivotal.